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Compound of Interest

Compound Name: 2-(2-Hydroxyethyl)benzimidazole

CAS No.: 4857-01-6

Cat. No.: B1210209

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(α-hydroxyethyl)benzimidazole is a heterocyclic compound of significant interest in medicinal

chemistry, often serving as a key intermediate in the synthesis of more complex bioactive

molecules. The benzimidazole scaffold is a privileged structure in drug discovery, with

derivatives exhibiting a wide range of pharmacological activities, including anticancer, antiviral,

and antimicrobial properties. Accurate spectral characterization of 2-(α-

hydroxyethyl)benzimidazole is crucial for ensuring its purity, confirming its structure, and

serving as a reference for the development of novel therapeutic agents. This technical guide

provides a comprehensive overview of the spectral data, experimental protocols for its

synthesis and analysis, and a visualization of its synthetic pathway and a representative

biological signaling pathway associated with benzimidazole derivatives.

Spectroscopic Data
The structural elucidation of 2-(α-hydroxyethyl)benzimidazole is achieved through a

combination of spectroscopic techniques. The following tables summarize the key quantitative
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data obtained from Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform

Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS).

Table 1: ¹H NMR Spectral Data of 2-(α-
hydroxyethyl)benzimidazole

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.50-7.60 m 2H Aromatic (H-4, H-7)

~7.15-7.25 m 2H Aromatic (H-5, H-6)

~5.00 q 1H CH-OH

~4.90 br s 1H OH

~1.60 d 3H CH₃

~12.30 br s 1H NH

Solvent: DMSO-d₆, 400 MHz. Chemical shifts are referenced to TMS (0 ppm). Data is

representative based on typical values for similar benzimidazole structures.

Table 2: ¹³C NMR Spectral Data of 2-(α-
hydroxyethyl)benzimidazole

Chemical Shift (δ) ppm Assignment

~155.0 C2 (C-N=)

~142.0 C7a

~134.5 C3a

~122.0 C5/C6

~115.0 C4/C7

~65.0 CH-OH

~22.0 CH₃
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Solvent: DMSO-d₆, 100 MHz. Data is representative based on published spectra for this

compound and related derivatives.[1]

Table 3: FTIR Spectral Data of 2-(α-
hydroxyethyl)benzimidazole

Wavenumber (cm⁻¹) Assignment

3400-3200 (broad) O-H and N-H stretching

3050-3000 C-H aromatic stretching

2980-2900 C-H aliphatic stretching

~1620 C=N stretching

~1590, 1450 C=C aromatic ring stretching

~1270 C-N stretching

~1080 C-O stretching

Sample prepared as a KBr pellet. Data is representative of typical benzimidazole structures.

Table 4: Mass Spectrometry Data of 2-(α-
hydroxyethyl)benzimidazole

m/z Interpretation

162.08 [M]⁺ (Molecular Ion)

147.07 [M-CH₃]⁺

133.06 [M-C₂H₅O]⁺

119.06 [M-CH₃CHO]⁺

Method: Electron Ionization (EI). The fragmentation pattern is consistent with the proposed

structure.

Experimental Protocols
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Detailed methodologies for the synthesis and spectroscopic analysis of 2-(α-

hydroxyethyl)benzimidazole are provided below.

Synthesis of 2-(α-hydroxyethyl)benzimidazole
This protocol is adapted from the Phillips condensation method.[2]

Materials:

o-Phenylenediamine

Lactic acid

4 M Hydrochloric acid

Sodium bicarbonate solution (saturated)

Ethanol

Procedure:

A mixture of o-phenylenediamine and a slight excess of lactic acid is prepared in 4 M

hydrochloric acid.

The reaction mixture is heated under reflux for several hours. The progress of the reaction

can be monitored by thin-layer chromatography.

After completion, the reaction mixture is cooled to room temperature and neutralized by the

slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

The precipitated crude product is collected by filtration and washed with cold water.

The crude product is purified by recrystallization from a suitable solvent, such as ethanol, to

yield pure 2-(α-hydroxyethyl)benzimidazole.

Spectroscopic Analysis
¹H and ¹³C NMR Spectroscopy
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Sample Preparation: Approximately 10-20 mg of the purified product is dissolved in 0.6-0.7

mL of deuterated dimethyl sulfoxide (DMSO-d₆). Tetramethylsilane (TMS) is used as an

internal standard.

Instrumentation: Spectra are recorded on a 400 MHz (for ¹H) or 100 MHz (for ¹³C) NMR

spectrometer.

Data Acquisition: Standard pulse programs are used for both ¹H and ¹³C NMR. For ¹³C NMR,

proton decoupling is employed to simplify the spectrum.

FTIR Spectroscopy

Sample Preparation: A small amount of the dried sample is mixed with potassium bromide

(KBr) powder and pressed into a thin pellet.

Instrumentation: The spectrum is recorded using an FTIR spectrometer.

Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹.

Mass Spectrometry

Sample Preparation: A dilute solution of the sample is prepared in a suitable volatile solvent

like methanol or acetonitrile.

Instrumentation: An electron ionization (EI) mass spectrometer is used.

Data Acquisition: The sample is introduced into the ion source, and the mass spectrum is

recorded over a suitable m/z range.

Visualizations
Synthesis and Characterization Workflow
The following diagram illustrates the general workflow for the synthesis and subsequent

spectral characterization of 2-(α-hydroxyethyl)benzimidazole.
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Synthesis and Characterization Workflow of 2-(α-hydroxyethyl)benzimidazole
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Caption: Workflow for the synthesis and spectral analysis of the target compound.

Representative Signaling Pathway for Benzimidazole
Derivatives
While the specific signaling pathways modulated by 2-(α-hydroxyethyl)benzimidazole are not

extensively documented, many benzimidazole derivatives are known to exert their anticancer

effects by targeting key cellular signaling pathways. The following diagram illustrates a

generalized representation of how a benzimidazole derivative might interfere with the

PI3K/AKT/mTOR and MAPK/ERK pathways, which are frequently dysregulated in cancer.
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Representative Anticancer Signaling Pathway for Benzimidazole Derivatives
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Caption: General signaling pathways targeted by some benzimidazole anticancer agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1210209?utm_src=pdf-custom-synthesis#bc-rfq
https://www.biotech-asia.org/vol22no3/benzimidazole-derivatives-in-anticancer-therapy-a-comprehensive-review/
https://www.biotech-asia.org/vol22no3/benzimidazole-derivatives-in-anticancer-therapy-a-comprehensive-review/
https://zenodo.org/records/5853398
https://zenodo.org/records/5853398
https://www.benchchem.com/product/b1210209/docs#spectral-data-interpretation-of-2-hydroxyethyl-benzimidazole-a-technical-guide
https://www.benchchem.com/product/b1210209/docs#spectral-data-interpretation-of-2-hydroxyethyl-benzimidazole-a-technical-guide
https://www.benchchem.com/product/b1210209/docs#spectral-data-interpretation-of-2-hydroxyethyl-benzimidazole-a-technical-guide
https://www.benchchem.com/product/b1210209/docs#spectral-data-interpretation-of-2-hydroxyethyl-benzimidazole-a-technical-guide
https://www.benchchem.com/product/b1210209?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210209?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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